1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C17H21NO2.ClH/c1-3-19-16-11-7-10-15(12-18-2)17(16)20-13-14-8-5-4-6-9-14;/h4-11,18H,3,12-13H2,1-2H3;1H
• InChI Key: ACRKUKOFXQWDJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC2=CC=CC=C2)CNC.Cl
• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol

Description

1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride is a chemical compound with a complex structure. It is characterized by the presence of an ethoxy group, a phenylmethoxy group, and a methylmethanamine group. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride involves several steps. The synthetic route typically starts with the preparation of the intermediate compounds, followed by the final coupling reaction to form the desired product. The reaction conditions often include the use of specific solvents, catalysts, and temperature control to ensure the desired yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to achieve high efficiency and cost-effectiveness.

Chemical Reactions Analysis

1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential biological activity and interactions with biomolecules. In medicine, it is investigated for its potential therapeutic effects and mechanisms of action. In industry, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-(3-ethoxy-2-phenylmethoxyphenyl)-N-methylmethanamine;hydrochloride can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar structural features or functional groupsSome similar compounds include N-[(3-ethoxy-2-phenylmethoxyphenyl)methyl]-1-methyltetrazol-5-amine and N-[2-(benzyloxy)-3-ethoxybenzyl]-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide.